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Compound of Interest

Compound Name: Ethyl 3-methyl-3-phenylglycidate

Cat. No.: B1196324 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 3-methyl-3-phenylglycidate, often referred to as "strawberry aldehyde," is a synthetic

compound widely utilized in the flavor, fragrance, and pharmaceutical industries. Its

characteristic sweet, fruity aroma makes it a key component in many consumer products. In

pharmaceutical research, it can serve as an intermediate in the synthesis of more complex

molecules. A thorough understanding of its solubility in common solvents is crucial for its

effective application in formulation, synthesis, and quality control.

This technical guide provides a comprehensive overview of the solubility of Ethyl 3-methyl-3-
phenylglycidate, presenting available data in a structured format, detailing experimental

protocols for solubility determination, and visualizing the experimental workflow.

Physicochemical Properties
A brief summary of the key physicochemical properties of Ethyl 3-methyl-3-phenylglycidate is

presented in the table below.
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Property Value

Molecular Formula C₁₂H₁₄O₃

Molecular Weight 206.24 g/mol

Appearance Colorless to pale yellow liquid

Odor Strong, sweet, fruity, strawberry-like

Boiling Point 272-275 °C

Density Approximately 1.087 g/mL at 25 °C

Solubility Data
Precise quantitative solubility data for Ethyl 3-methyl-3-phenylglycidate in a wide range of

organic solvents is not extensively documented in publicly available literature. However, based

on various sources, a qualitative and semi-quantitative understanding of its solubility has been

established.

Qualitative Solubility
The following table summarizes the qualitative solubility of Ethyl 3-methyl-3-phenylglycidate
in various common solvents.

Solvent Solubility

Water Insoluble[1][2]

Glycerol Insoluble[1]

Most Organic Solvents Soluble

Fixed Oils Soluble[1][2][3]

Propylene Glycol Soluble[1][2][3]

Diethyl Phthalate Miscible

Ethanol Soluble[1]

Ether Soluble
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Semi-Quantitative Solubility in Ethanol-Water Mixtures
Some sources provide information on the solubility of Ethyl 3-methyl-3-phenylglycidate in

aqueous ethanol solutions. This data is presented below, indicating the volume of the solvent

required to dissolve one volume of the compound.

Solvent (Ethanol Concentration) Volume Ratio (Solute:Solvent)

60% Ethanol 1:3[1]

70% Ethanol 1:3 and more[2][4]

80% Ethanol 1:2[2][4]

Experimental Protocol for Solubility Determination
(Shake-Flask Method)
The following is a generalized experimental protocol for determining the equilibrium solubility of

Ethyl 3-methyl-3-phenylglycidate in a given solvent, based on the widely accepted shake-

flask method.

4.1. Principle

An excess amount of the solute (Ethyl 3-methyl-3-phenylglycidate) is added to the solvent of

interest. The mixture is agitated at a constant temperature until equilibrium is reached, at which

point the concentration of the dissolved solute in the supernatant is determined analytically.

4.2. Materials and Equipment

Ethyl 3-methyl-3-phenylglycidate (high purity)

Solvent of interest (analytical grade)

Glass vials or flasks with airtight seals

Constant temperature shaker or water bath

Centrifuge
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Syringes and filters (e.g., 0.45 µm PTFE)

Analytical balance

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system

with a suitable detector

Volumetric flasks and pipettes

4.3. Procedure

Preparation: Add an excess amount of Ethyl 3-methyl-3-phenylglycidate to a series of

glass vials. The excess solid should be clearly visible.

Solvent Addition: Add a known volume of the desired solvent to each vial.

Equilibration: Seal the vials and place them in a constant temperature shaker or water bath

set to the desired temperature (e.g., 25 °C). Agitate the samples for a predetermined period

(e.g., 24-72 hours) to ensure equilibrium is reached. Preliminary experiments may be

needed to determine the time required to reach equilibrium.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the constant

temperature to allow the undissolved solid to settle. Centrifugation at the same temperature

can be used to facilitate phase separation.

Sampling: Carefully withdraw an aliquot of the clear supernatant using a syringe.

Immediately filter the aliquot through a solvent-compatible filter to remove any remaining

solid particles.

Dilution: Accurately dilute the filtered supernatant with a suitable solvent to a concentration

within the calibrated range of the analytical instrument.

Quantification: Analyze the diluted samples using a validated HPLC or GC method to

determine the concentration of Ethyl 3-methyl-3-phenylglycidate.

Data Analysis: Calculate the solubility from the measured concentration and the dilution

factor. The experiment should be performed in triplicate to ensure reproducibility.
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Visualizing the Experimental Workflow
The following diagram illustrates the logical flow of the shake-flask method for determining the

solubility of Ethyl 3-methyl-3-phenylglycidate.

Preparation

Equilibration

Analysis

Result

Weigh excess Ethyl 3-methyl-3-phenylglycidate

Add known volume of solvent

Seal and agitate at constant temperature

Allow solid to settle (or centrifuge)

Withdraw and filter supernatant

Dilute sample

Quantify using HPLC/GC

Calculate solubility

Click to download full resolution via product page
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Caption: Workflow for Solubility Determination using the Shake-Flask Method.

Conclusion
While extensive quantitative solubility data for Ethyl 3-methyl-3-phenylglycidate remains to

be published, this guide provides a consolidated overview of the available qualitative and semi-

quantitative information. The compound exhibits good solubility in most organic solvents and

limited solubility in water, which is typical for an ester of its molecular weight and structure. For

applications requiring precise solubility values, the detailed experimental protocol for the

shake-flask method provides a reliable framework for in-house determination. This information

is essential for professionals in the flavor, fragrance, and pharmaceutical industries to

effectively formulate and utilize Ethyl 3-methyl-3-phenylglycidate in their respective

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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